Cas no 78367-35-8 (Methyl 2-chloro-5-(pyridin-4-yl)nicotinate)

• Product Name: Methyl 2-chloro-5-(pyridin-4-yl)nicotinate
• CAS No: 78367-35-8
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 4908976
• Update Time: 2025-04-23

Methyl 2-chloro-5-(pyridin-4-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-5-(pyridin-4-yl)nicotinate
• methyl 2-chloro-5-pyridin-4-ylpyridine-3-carboxylate
• Methyl 2-chloro-5-(pyridin-4-yl)nicotinate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)10-6-9(7-15-11(10)13)8-2-4-14-5-3-8/h2-7H,1H3
• InChI Key： VXJYFSSVLUDBPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 2-chloro-5-(pyridin-4-yl)nicotinate

Methyl 2-chloro-5-(pyridin-4-yl)nicotinate (CAS No. 78367-35-8): A Comprehensive Overview

Methyl 2-chloro-5-(pyridin-4-yl)nicotinate (CAS No. 78367-35-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine and nicotinate backbone, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound's molecular formula is C₁₂H₉ClN₂O₂, with a molecular weight of 248.67 g/mol. The presence of both pyridine and nicotinate moieties contributes to its versatility in chemical reactions. Researchers often explore methyl 2-chloro-5-(pyridin-4-yl)nicotinate applications in drug discovery, where it serves as a precursor for compounds targeting various biological pathways.

One of the most searched questions related to this compound is: "What is Methyl 2-chloro-5-(pyridin-4-yl)nicotinate used for?" The answer lies in its role as an intermediate in synthesizing potential drug candidates. Recent studies highlight its utility in developing kinase inhibitors, which are crucial in cancer therapy. Additionally, its derivatives are being investigated for their anti-inflammatory and antimicrobial properties, aligning with the growing demand for new therapeutic options.

From a synthetic chemistry perspective, CAS 78367-35-8 is valued for its reactivity. The chloro and ester functional groups offer multiple sites for further modifications, enabling the creation of diverse molecular libraries. This characteristic is particularly relevant in combinatorial chemistry, where rapid generation of compound variants is essential for high-throughput screening.

The compound's physicochemical properties are frequently discussed in research forums. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for various reaction conditions, from solution-phase synthesis to solid-supported methodologies.

In the context of green chemistry trends, researchers are exploring eco-friendly synthesis routes for methyl 2-chloro-5-(pyridin-4-yl)nicotinate derivatives. This aligns with the pharmaceutical industry's shift toward sustainable practices. Recent publications have demonstrated catalytic methods that reduce waste and improve atom economy in its production.

Quality control of 78367-35-8 is another hot topic, with analytical techniques like HPLC and LC-MS being crucial for purity assessment. Impurity profiling is particularly important when the compound is used in pharmaceutical applications, where even trace contaminants can affect drug safety and efficacy.

The market for pyridine-containing compounds like this one continues to grow, driven by increasing R&D investments in drug discovery. Custom synthesis services often list this chemical in their catalogs, catering to the needs of academic and industrial researchers. Pricing trends indicate steady demand, with purity grades ranging from technical to pharmacopeia standards.

Storage and handling recommendations for methyl 2-chloro-5-(pyridin-4-yl)nicotinate typically suggest keeping it in a cool, dry environment away from strong oxidizers. While not classified as highly hazardous, proper laboratory practices should always be followed when working with this or any chemical substance.

Patent literature reveals numerous applications of this compound, particularly in protecting intellectual property for novel drug candidates. Recent filings demonstrate its incorporation into innovative molecular architectures targeting specific disease pathways, reflecting the compound's ongoing relevance in medicinal chemistry.

Academic interest in CAS 78367-35-8 remains strong, with the compound featuring in graduate-level organic chemistry courses as an example of heterocyclic compound reactivity. Its synthesis and transformations provide excellent teaching material for advanced synthetic methodologies.

Looking ahead, the future of methyl 2-chloro-5-(pyridin-4-yl)nicotinate research appears promising. With the continuous evolution of drug discovery technologies and the growing need for targeted therapies, this compound is likely to maintain its position as a valuable tool in chemical biology and pharmaceutical development.